Cas no 2229357-73-5 (5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol)

• Product Name: 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol
• CAS No: 2229357-73-5
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 5862557
• PubChem ID: 132588679
• Update Time: 2025-06-15

5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol
• 2229357-73-5
• AKOS032965305
• EN300-1936782

• Inchi： 1S/C10H12F3NO2/c1-16-8-3-2-6(4-7(8)15)5-9(14)10(11,12)13/h2-4,9,15H,5,14H2,1H3
• InChI Key： HUDJDKPIIBMANB-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)O)OC)N)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol

Comprehensive Overview of 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol (CAS No. 2229357-73-5)

5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol (CAS No. 2229357-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both amino and trifluoromethyl groups in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its methoxyphenol moiety could contribute to antioxidant or anti-inflammatory activities.

In recent years, the demand for fluorinated compounds like 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapies, where such compounds are explored for their ability to modulate specific biological pathways. The compound’s CAS No. 2229357-73-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the trifluoropropyl group in 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol offers steric and electronic effects that can influence reaction outcomes. This has led to its use in catalysis and asymmetric synthesis, areas of high interest in the pharmaceutical industry. Additionally, its methoxy and phenol functionalities make it a candidate for derivatization, enabling the creation of libraries of analogs for high-throughput screening.

Environmental and sustainability considerations are also shaping the discourse around compounds like 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol. With the rise of green chemistry, researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption. The compound’s fluorine content, while beneficial for activity, also raises questions about biodegradability, making it a focal point for environmental impact studies.

In the agrochemical sector, 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol is explored for its potential as a pesticide intermediate. The trifluoromethyl group is known to enhance the lipophilicity and membrane permeability of agrochemicals, improving their efficacy. This has led to increased patent filings and R&D investments, particularly in regions with high agricultural output.

Analytical characterization of CAS No. 2229357-73-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and consistency, especially when the compound is used in regulated industries. The availability of high-quality reference standards for 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol is essential for reproducible research outcomes.

Looking ahead, the versatility of 5-(2-amino-3,3,3-trifluoropropyl)-2-methoxyphenol positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, material science, or sustainable agriculture, its applications continue to expand. As synthetic methodologies evolve and computational tools like AI-driven drug design gain traction, the compound’s role in innovation is expected to grow even further.